Cas no 1354024-78-4 ((S)-2-Amino-N-(1-benzyl-pyrrolidin-3-ylmethyl)-N-methyl-propionamide)

• Product Name: (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-ylmethyl)-N-methyl-propionamide
• CAS No: 1354024-78-4
• MF: C₁₆H₂₅N₃O
• MW: 275.38920378685
• CID: 2158872
• Update Time: 2025-06-11

(S)-2-Amino-N-(1-benzyl-pyrrolidin-3-ylmethyl)-N-methyl-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(1-benzyl-pyrrolidin-3-ylmethyl)-n-methyl-propionamide
• (S)-2-Amino-N-(1-benzylpyrrolidin-3-ylmethyl)-N-methylpropanamide
• (2S)-2-Amino-N-((1-benzylpyrrolidin-3-yl)methyl)-N-methylpropanamide
• AM97002
• (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-ylmethyl)-N-methyl-propionamide

• Inchi： 1S/C16H25N3O/c1-13(17)16(20)18(2)10-15-8-9-19(12-15)11-14-6-4-3-5-7-14/h3-7,13,15H,8-12,17H2,1-2H3/t13-,15?/m0/s1
• InChI Key： UNAUYYTYCINVCX-CFMCSPIPSA-N
• SMILES： O=C([C@H](C)N)N(C)CC1CN(CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 315
• Topological Polar Surface Area: 49.6

Additional information on (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-ylmethyl)-N-methyl-propionamide

Comprehensive Overview of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-ylmethyl)-N-methyl-propionamide (CAS No. 1354024-78-4)

(S)-2-Amino-N-(1-benzyl-pyrrolidin-3-ylmethyl)-N-methyl-propionamide (CAS No. 1354024-78-4) is a chiral organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to in abbreviated forms in scientific literature, belongs to the class of amide derivatives and exhibits a stereospecific configuration, which is critical for its biological activity. Researchers are particularly interested in its role as a building block for more complex molecules, especially in the development of targeted therapies and enzyme inhibitors.

The molecular structure of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-ylmethyl)-N-methyl-propionamide includes a pyrrolidine ring, a benzyl group, and an amide linkage, making it a versatile intermediate in synthetic chemistry. Its chiral center at the 2-amino position is a key feature that influences its interactions with biological systems, a topic of high relevance in modern drug discovery. Recent studies have explored its potential in modulating receptor binding and signal transduction pathways, aligning with current trends in precision medicine.

One of the most frequently searched questions about this compound revolves around its synthesis methods and purification techniques. Optimizing the yield and enantiomeric purity of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-ylmethyl)-N-methyl-propionamide is a challenge addressed in recent publications, with advancements in asymmetric catalysis and green chemistry playing pivotal roles. These innovations not only improve efficiency but also reduce environmental impact, a growing concern among researchers and industries alike.

In the context of bioavailability and pharmacokinetics, this compound's lipophilicity and hydrogen-bonding capacity are critical parameters. These properties are often discussed in forums and academic circles, particularly in relation to blood-brain barrier penetration and drug delivery systems. Such discussions are highly relevant to neurodegenerative disease research, a hot topic in 2023 due to the rising global prevalence of conditions like Alzheimer's and Parkinson's.

From a commercial perspective, the demand for (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-ylmethyl)-N-methyl-propionamide is driven by its utility in high-throughput screening and combinatorial chemistry. Suppliers and manufacturers frequently highlight its role in accelerating lead compound identification, a process vital to the pharmaceutical industry. The compound's CAS No. 1354024-78-4 is often used as a unique identifier in procurement databases, ensuring precise sourcing for labs worldwide.

Another area of interest is the compound's potential in peptide mimetics and protease inhibition. With the increasing focus on anticancer agents and antiviral drugs, researchers are investigating how structural modifications of this scaffold could enhance therapeutic efficacy. This aligns with broader trends in personalized medicine, where molecular specificity is paramount.

Quality control and analytical characterization of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-ylmethyl)-N-methyl-propionamide are also critical discussion points. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and stereochemical integrity. These methods are frequently searched by quality assurance professionals and synthetic chemists, reflecting the compound's importance in rigorous research settings.

In summary, (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-ylmethyl)-N-methyl-propionamide (CAS No. 1354024-78-4) represents a multifaceted tool in contemporary chemical and pharmacological research. Its applications span from medicinal chemistry to materials science, with ongoing studies continually uncovering new possibilities. As the scientific community prioritizes sustainable synthesis and therapeutic innovation, this compound is poised to remain a subject of intense investigation and practical utility.